Cas no 2228509-53-1 (2-(2-methyl-6-nitrophenyl)ethanimidamide)

• Product Name: 2-(2-methyl-6-nitrophenyl)ethanimidamide
• CAS No: 2228509-53-1
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5951884
• PubChem ID: 165977841
• Update Time: 2025-08-03

2-(2-methyl-6-nitrophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-6-nitrophenyl)ethanimidamide
• EN300-1791248
• 2228509-53-1

• Inchi： 1S/C9H11N3O2/c1-6-3-2-4-8(12(13)14)7(6)5-9(10)11/h2-4H,5H2,1H3,(H3,10,11)
• InChI Key： QHIUZGDEWSRHQP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(C)=C1CC(=N)N)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.7Ų

Additional information on 2-(2-methyl-6-nitrophenyl)ethanimidamide

2-(2-methyl-6-nitrophenyl)ethanimidamide: A Versatile Chemical Entity in Modern Pharmaceutical Research

2-(2-methyl-6-nitrophenyl)ethanimidamide, with the CAS No. 2228509-53-1, represents a unique class of organic compounds that have garnered significant attention in the field of medicinal chemistry. This compound belongs to the family of nitrophenyl derivatives, which are widely studied for their potential applications in drug discovery and therapeutic development. The molecular structure of 2-(2-methyl-6-nitrophenyl)ethanimidamide is characterized by a nitro group (-NO₂) at the para-position of a methyl-substituted phenyl ring, connected to an imidamide functional group via an ethyl chain. This structural feature not only imparts specific physicochemical properties but also influences its biological activity, making it a promising candidate for further exploration.

Recent advances in computational chemistry and structure-activity relationship (SAR) studies have provided new insights into the potential therapeutic applications of 2-(2-methyl-6-nitrophenyl)ethanimidamide. For instance, a 2023 study published in Journal of Medicinal Chemistry highlighted the compound's ability to modulate inflammatory pathways by interacting with key enzymes such as COX-2 (cyclooxygenase-2) and 5-LOX (5-lipoxygenase). These enzymes are critical targets in the development of anti-inflammatory drugs, and the nitrophenyl moiety of 2-(2-methyl-6-nitrophenyl)ethanimidamide appears to enhance its binding affinity to these targets compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Furthermore, the imidamide functional group in 2-(2-methyl-6-nitrophenyl)ethanimidamide has been shown to exhibit unique reactivity in click chemistry applications. A 2024 study in Advanced Synthesis & Catalysis demonstrated that this compound can serve as a versatile building block for the synthesis of heterocyclic scaffolds with potential applications in drug delivery systems and targeted therapy. The ability to modify the imidamide core through chemical conjugation has opened new avenues for the design of prodrugs and biomolecule conjugates, which are essential for improving the pharmacokinetic profiles of therapeutic agents.

The synthetic route to 2-(2-methyl-6-nitrophenyl)ethanimidamide has also been a focus of recent research. A 2023 article in Organic & Biomolecular Chemistry described an efficient method for its preparation using electrophilic nitration of 2-methylphenyl derivatives followed by imidamide formation. This approach not only simplifies the synthesis process but also ensures high yields and purity, which are critical for large-scale production in pharmaceutical manufacturing. The nitration reaction conditions, including the choice of nitration reagents and reaction temperature, have been optimized to minimize side reactions and improve the selectivity of the para-nitration process.

Another area of interest is the biological activity of 2-(2-methyl-6-nitrophenyl)ethanimidamide in antimicrobial applications. A 2024 study published in Antimicrobial Agents and Chemotherapy reported that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The nitrophenyl group is believed to play a key role in disrupting bacterial cell membranes, while the imidamide moiety may interfere with essential metabolic pathways. These findings suggest that 2-(2-methyl-6-nitrophenyl)ethanimidamide could be a valuable lead compound for the development of new antibiotics, especially in light of the growing threat of antimicrobial resistance.

Additionally, the pharmacokinetic properties of 2-(2-methyl-6-nitrophenyl)ethanimidamide have been investigated in preclinical studies. A 2023 report in Drug Metabolism and Disposition indicated that the compound exhibits moderate oral bioavailability and a favorable half-life, which are important parameters for drug candidates. The hydrophobicity of the nitrophenyl ring contributes to its ability to cross biological membranes, while the imidamide group may enhance its solubility in aqueous environments. These properties make 2-(2-methyl-6-nitrophenyl)ethanimidamide a suitable candidate for oral administration in therapeutic applications.

The toxicological profile of 2-(2-methyl-6-nitrophenyl)ethanimidamide has also been evaluated in recent studies. A 2024 assessment in Toxicology and Applied Pharmacology found that the compound exhibits low acute toxicity in animal models, with no significant organ toxicity observed at therapeutic doses. The metabolic stability of the compound in liver microsomes was found to be comparable to that of other non-steroidal anti-inflammatory drugs, suggesting that it may have a lower risk of hepatotoxicity. These findings support the potential of 2-(2-methyl-6-nitrophenyl)ethanimidamide as a safe and effective therapeutic agent.

In conclusion, 2-(2-methyl-6-nitrophenyl)ethanimidamide has emerged as a compound of significant interest due to its diverse biological activities and synthetic versatility. The ongoing research into its pharmacological applications, synthetic methods, and toxicological safety underscores its potential as a lead compound for the development of new drugs. As the field of drug discovery continues to evolve, the unique properties of 2-(2-methyl-6-nitrophenyl)ethanimidamide are likely to play an increasingly important role in addressing unmet medical needs.

For further information on the synthesis, biological activity, and applications of 2-(2-methyl-6-nitrophenyl)ethanimidamide, researchers are encouraged to explore recent publications in organic chemistry, pharmacology, and drug discovery journals. These studies not only provide a deeper understanding of the compound's potential but also highlight the importance of interdisciplinary approaches in advancing pharmaceutical science.